Cas no 1221278-57-4 (5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole)

• Product Name: 5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole
• CAS No: 1221278-57-4
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD15147267
• CID: 823637
• PubChem ID: 53415054
• Update Time: 2024-11-03

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole
• 5-(chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-cyclobutyl-
• WYB27857
• CS-16013
• MFCD15147267
• EN300-329239
• 1221278-57-4
• AKOS014313273
• CS-0084153
• DB-358958
• 5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole

• MDL： MFCD15147267
• Inchi： 1S/C7H9ClN2O/c8-4-6-9-7(10-11-6)5-2-1-3-5/h5H,1-4H2
• InChI Key： BCCZZVBQASSARF-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2CCC2)=NO1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles